3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H16ClNO2S/c1-3-12-7-4-6-11(2)15(12)17-20(18,19)14-9-5-8-13(16)10-14/h4-10,17H,3H2,1-2H3
• InChI Key: FBESKIOZVSWTJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol

Description

3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide, also known as CEMB, is a sulfonamide-based compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. CEMB has been found to have various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been used in various scientific research applications, including as a tool to study the role of sulfonamide-based compounds in biological systems. It has been found to have anti-inflammatory properties and has been used to study the mechanism of action of other anti-inflammatory drugs. 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has also been used in cancer research, where it has been found to inhibit the growth of cancer cells by inducing apoptosis. Additionally, 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been used as an antibacterial agent, where it has been found to be effective against both gram-positive and gram-negative bacteria.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of sulfonamide-based enzymes. This inhibition leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been found to have various biochemical and physiological effects. In vitro studies have shown that 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide inhibits the activity of sulfonamide-based enzymes, leading to a decrease in the production of inflammatory mediators. In vivo studies have shown that 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide reduces inflammation in animal models of arthritis and colitis. Additionally, 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been found to induce apoptosis in cancer cells, leading to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide in lab experiments is its anti-inflammatory properties, which make it useful for studying the role of inflammation in various diseases. Additionally, 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide has been found to be effective against both gram-positive and gram-negative bacteria, making it a useful tool for studying bacterial infections. However, one limitation of using 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for research on 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide. One area of interest is the development of new sulfonamide-based compounds with improved properties, such as increased solubility and selectivity. Additionally, further research is needed to understand the mechanism of action of 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide and its potential applications in the treatment of various diseases. Finally, more studies are needed to explore the safety and toxicity of 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide in animal models and humans.

Synthesis Methods

3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide can be synthesized by reacting 3-chlorobenzenesulfonyl chloride with 2-ethyl-6-methylaniline in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained by filtration and recrystallization. The yield of 3-chloro-N-(2-ethyl-6-methylphenyl)benzenesulfonamide is typically around 70%.